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Compound of Interest

N-Benzyl-2-bromo-N-
Compound Name: _
methylbenzamide

Cat. No.: B040479

This guide provides comprehensive technical information on N-Benzyl-2-bromo-N-
methylbenzamide, including its chemical properties, a detailed experimental protocol for its
synthesis, and a visual representation of the synthetic workflow. This document is intended for
researchers, scientists, and professionals in the field of drug development and organic
chemistry.

Core Compound Properties

N-Benzyl-2-bromo-N-methylbenzamide is a substituted benzamide derivative. Such
compounds are often investigated in medicinal chemistry and are used as intermediates in the
synthesis of more complex molecules, including heterocyclic systems.

Data Presentation: Molecular Properties

Property Value Source
Molecular Formula C1s5H14BrNO [1]
Molecular Weight 304.18 g/mol [1]

N-benzyl-2-bromo-N-
IUPAC Name ] [1]
methylbenzamide

CAS Number 124461-28-5 [1]
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Synthesis of N-Benzyl-2-bromo-N-methylbenzamide

The synthesis of N-Benzyl-2-bromo-N-methylbenzamide is typically achieved through the
nucleophilic acyl substitution of 2-bromobenzoyl chloride with N-benzylmethylamine. This
reaction, a form of amidation, is a common and effective method for forming amide bonds.

Experimental Workflow Diagram

Caption: Synthetic workflow for N-Benzyl-2-bromo-N-methylbenzamide.

Experimental Protocols

General Procedure for the Synthesis of N-Benzyl-2-bromo-N-methylbenzamide
This protocol details the amidation of 2-bromobenzoyl chloride with N-benzylmethylamine.
Materials:

e 2-bromobenzoyl chloride

» N-benzylmethylamine

o Triethylamine (EtsN) or other suitable base

e Dichloromethane (DCM) or other suitable aprotic solvent

e 1M Hydrochloric acid (HCI)

e Saturated aqueous sodium bicarbonate (NaHCOs) solution

¢ Brine (saturated aqueous NaCl solution)

e Anhydrous sodium sulfate (Naz2S0Oa4) or magnesium sulfate (MgSOa)

« Silica gel for column chromatography

e Hexanes and Ethyl Acetate for elution

Procedure:
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e Reactant Preparation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon), dissolve N-benzylmethylamine (1.0 equivalent) and triethylamine (1.2 equivalents) in
anhydrous dichloromethane. Cool the solution to 0°C in an ice bath.

o Addition of Acyl Chloride: Dissolve 2-bromobenzoyl chloride (1.1 equivalents) in anhydrous
dichloromethane. Add this solution dropwise to the stirred amine solution at 0°C.

o Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for 2-4 hours, or until the reaction is complete as monitored by Thin
Layer Chromatography (TLC).

o Work-up:

o Quench the reaction by adding water.

o Transfer the mixture to a separatory funnel and wash the organic layer sequentially with
1M HCI, saturated aqueous NaHCOs, and brine.

o Dry the organic layer over anhydrous Na2SOa, filter, and concentrate under reduced
pressure to yield the crude product.

« Purification: Purify the crude product by flash column chromatography on silica gel using a
suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-
Benzyl-2-bromo-N-methylbenzamide.

Safety Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat,
and gloves.

2-bromobenzoyl chloride is corrosive and moisture-sensitive; handle with care.

Dichloromethane is a volatile and potentially carcinogenic solvent.

This guide provides a foundational understanding of N-Benzyl-2-bromo-N-methylbenzamide,
its properties, and a reliable method for its synthesis. The provided protocol can be adapted
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and optimized based on specific laboratory conditions and desired scale.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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